Cas no 2172034-16-9 (4-bromo-3-(propan-2-yl)benzene-1-sulfonyl fluoride)

• Product Name: 4-bromo-3-(propan-2-yl)benzene-1-sulfonyl fluoride
• CAS No: 2172034-16-9
• MF: C₉H₁₀BrFO₂S
• MW: 281.141904354095
• CID: 6108111
• PubChem ID: 145944396
• Update Time: 2025-10-31

4-bromo-3-(propan-2-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(propan-2-yl)benzene-1-sulfonyl fluoride
• GS2703
• 2172034-16-9
• 4-bromo-3-isopropylbenzene-1-sulfonyl fluoride
• EN300-1611938

• Inchi： 1S/C9H10BrFO2S/c1-6(2)8-5-7(14(11,12)13)3-4-9(8)10/h3-6H,1-2H3
• InChI Key： YASXPHYFLSUGKE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C)C)S(=O)(=O)F

Computed Properties

• Exact Mass: 279.95689g/mol
• Monoisotopic Mass: 279.95689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-bromo-3-(propan-2-yl)benzene-1-sulfonyl fluoride

Recent Advances in the Application of 4-Bromo-3-(propan-2-yl)benzene-1-sulfonyl Fluoride (CAS: 2172034-16-9) in Chemical Biology and Drug Discovery

4-Bromo-3-(propan-2-yl)benzene-1-sulfonyl fluoride (CAS: 2172034-16-9) has emerged as a critical chemical probe and intermediate in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative is gaining attention due to its unique reactivity profile, which enables selective modification of proteins and other biomolecules. Recent studies have highlighted its utility in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted protein degradation strategies.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a warhead in covalent kinase inhibitors. The researchers utilized 4-bromo-3-(propan-2-yl)benzene-1-sulfonyl fluoride to develop selective inhibitors for Bruton's tyrosine kinase (BTK), showing improved selectivity over traditional acrylamide-based inhibitors. The bromine substituent at the 4-position was found to contribute significantly to the binding affinity, while the isopropyl group enhanced membrane permeability.

In proteomics research, this compound has shown promise as an activity-based probe. A recent Nature Chemical Biology publication (2024) reported its use in mapping reactive cysteine residues across the human proteome. The sulfonyl fluoride moiety reacts selectively with catalytic and allosteric cysteine residues, enabling identification of druggable sites in previously "undruggable" targets. The study identified several novel targets in cancer cell lines, particularly in redox regulation pathways.

The compound's stability under physiological conditions has also been investigated. A 2024 ACS Chemical Biology study characterized its hydrolysis kinetics, demonstrating remarkable stability at pH 7.4 (t_1/2 > 24h) compared to other sulfonyl fluorides. This property makes it particularly valuable for in vivo applications and prolonged target engagement studies.

Recent synthetic improvements have been reported for 2172034-16-9. A 2023 Organic Process Research & Development paper described a novel, scalable synthesis route with improved yield (78% overall) and purity (>99.5%). The new method employs a safer bromination protocol and eliminates column chromatography in the final purification step, making large-scale production more feasible for drug discovery programs.

Emerging applications include its use in PROTAC (Proteolysis Targeting Chimera) development. Researchers have successfully incorporated 4-bromo-3-(propan-2-yl)benzene-1-sulfonyl fluoride as the warhead in cereblon-targeting PROTACs, demonstrating efficient degradation of several oncology targets in preclinical models. The compound's balanced reactivity and selectivity profile make it particularly suitable for this application.

Safety and toxicity profiles are being actively investigated. Preliminary data from a 2024 Chemical Research in Toxicology study indicate favorable off-target reactivity profiles compared to other electrophilic warheads. However, researchers caution that the bromine substituent may contribute to potential metabolic liabilities that require further investigation in lead optimization stages.

The compound's unique properties position it as a versatile tool in chemical biology and a promising starting point for covalent drug discovery. Future research directions likely include expansion to other target classes beyond kinases, optimization of physicochemical properties, and development of more sophisticated activity-based probes leveraging its selective reactivity profile.